Cas no 1142201-71-5 (2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline)

• Product Name: 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline
• CAS No: 1142201-71-5
• MF: C₁₅H₁₄ClN₃O
• MW: 287.744162082672
• MDL: MFCD12028084
• CID: 1004001
• PubChem ID: 25220449
• Update Time: 2025-10-22

2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-methylquinolin-3-yl)-5-propyl-1,2,4-oxadiazole
• 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline
• AKOS005171782
• CS-0365555
• STK505583
• DTXSID30649305
• MFCD12028084
• 3-(2-CHLORO-6-METHYL-3-QUINOLYL)-5-PROPYL-1,2,4-OXADIAZOLE
• LS-02981
• 1142201-71-5

• MDL： MFCD12028084
• Inchi： 1S/C15H14ClN3O/c1-3-4-13-18-15(19-20-13)11-8-10-7-9(2)5-6-12(10)17-14(11)16/h5-8H,3-4H2,1-2H3
• InChI Key： LSZVYGYJSYIUPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=NOC(CCC)=N2)C=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 287.0825398g/mol
• Monoisotopic Mass: 287.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8Ų

2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline

Comprehensive Overview of 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline (CAS No. 1142201-71-5)

The compound 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline (CAS No. 1142201-71-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a quinoline core with a 1,2,4-oxadiazole moiety, a combination known for its versatile biological activity. Researchers are particularly interested in its potential applications due to the presence of the chloro and methyl substituents, which often enhance binding affinity and metabolic stability in drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and agrochemicals. The 1,2,4-oxadiazole ring, a key feature of this compound, is frequently explored in medicinal chemistry for its ability to mimic peptide bonds and improve pharmacokinetic properties. This has led to a spike in searches for "oxadiazole derivatives in drug discovery" and "quinoline-based bioactive molecules," reflecting the growing interest in such scaffolds.

The 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline structure also aligns with current trends in fragment-based drug design (FBDD), a hot topic in AI-driven drug development. Computational chemists often search for "small molecule fragments for lead optimization" or "quinoline-oxadiazole hybrids" to identify promising candidates. Its propyl side chain further adds lipophilicity, a property critical for membrane permeability—a frequent query in forums discussing "improving drug bioavailability."

From a synthetic perspective, the preparation of CAS No. 1142201-71-5 involves multi-step organic reactions, including cyclization and functional group interconversions. Laboratories focusing on "green chemistry approaches for heterocycle synthesis" may find this compound’s route relevant, especially with the rising emphasis on sustainable methodologies. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a subject often searched as "QC methods for complex heterocycles."

Beyond pharmaceuticals, this compound’s chloroquinoline segment sparks interest in materials science, particularly in OLED and photovoltaic research. Queries such as "quinoline derivatives in optoelectronics" highlight its cross-disciplinary appeal. However, its primary potential lies in bioactivity modulation, with studies suggesting interactions with kinase and protease targets—an area dominating "targeted therapy" discussions.

In conclusion, 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline represents a compelling case study in modern chemical innovation. Its dual quinoline-oxadiazole architecture addresses multiple industry pain points, from drug design bottlenecks to functional material needs. As research evolves, this compound will likely remain a focal point for queries like "next-generation heterocyclic therapeutics" and "structure-activity relationships of fused rings," cementing its relevance in scientific discourse.